Cas no 511292-99-2 ((tert-butylimido)tris(ethylmethylamino)tantalum)

(tert-Butylimido)tris(ethylmethylamino)tantalum is a highly specialized metalorganic precursor used in atomic layer deposition (ALD) and chemical vapor deposition (CVD) processes for tantalum nitride (TaN) and related thin-film applications. Its key advantages include excellent thermal stability, high volatility, and clean decomposition pathways, enabling precise control over film composition and uniformity. The tert-butylimido ligand enhances reactivity while reducing carbon contamination, making it suitable for advanced semiconductor and barrier layer deposition. The ethylmethylamino groups further improve precursor handling and delivery efficiency. This compound is particularly valued for its consistent performance in high-k dielectric and diffusion barrier applications, offering superior film quality and step coverage at lower deposition temperatures.
(tert-butylimido)tris(ethylmethylamino)tantalum structure
511292-99-2 structure
Product Name:(tert-butylimido)tris(ethylmethylamino)tantalum
CAS No:511292-99-2
MF:C13H33N4Ta
MW:426.375829458237
MDL:MFCD05663776
CID:934825
PubChem ID:24896189
Update Time:2025-10-28

(tert-butylimido)tris(ethylmethylamino)tantalum Chemical and Physical Properties

Names and Identifiers

    • (tert-butylimido)tris(ethylmethylamino)tantalum
    • [Ta(ethylmethylamido)3(tert-butylimido)]
    • [Ta(NMeEt)(N-tBu)]
    • Tert-butyliminotris(ethylmethylamino)tantalum
    • TRIS(ETHYLMETHYLAMIDO)(TERT-BUTYLIMIDO)TANTALUM(V)
    • TRIS(ETHYLMETHYLAMINO)-TERT-BUTYLAMIDO TANTALUM
    • (t-Butylimido)tris(ethylmethylamino)tantalum(V)
    • (tert-Butylimino)tris(ethyl(methyl)amino)tantalum
    • Tris(ethylmethylamido)(tert-butylimido)tantalum(V), electronic grade, >=95% (CP), >=99.99% trace metals basis
    • MFCD05663776
    • tert-butyliminotantalum;ethyl(methyl)azanide
    • SCHEMBL665636
    • (t-Butylimido)tris(ethylmethylamino)tantalum(V), 98%
    • 511292-99-2
    • MDL: MFCD05663776
    • Inchi: 1S/C4H9N.3C3H8N.Ta/c1-4(2,3)5;3*1-3-4-2;/h1-3H3;3*3H2,1-2H3;/q;3*-1;
    • InChI Key: WUOSVSDQERJZBI-UHFFFAOYSA-N
    • SMILES: [Ta]=NC(C)(C)C.[N-](C)CC.[N-](C)CC.[N-](C)CC

Computed Properties

  • Exact Mass: 426.21900
  • Monoisotopic Mass: 426.21852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 115
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.4Ų

Experimental Properties

  • Density: 1.323 g/mL at 21 °C(lit.)
  • Flash Point: Degrees Fahrenheit:62.6°F
    Degrees Celsius:17°C
  • PSA: 22.08000
  • LogP: 2.72500
  • Sensitiveness: air sensitive, moisture sensitive

(tert-butylimido)tris(ethylmethylamino)tantalum Security Information

(tert-butylimido)tris(ethylmethylamino)tantalum Customs Data

  • HS CODE:2925290090
  • Customs Data:

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on (tert-butylimido)tris(ethylmethylamino)tantalum

(tert-butylimido)tris(ethylmethylamino)tantalum: A Comprehensive Overview

The compound with CAS No. 511292-99-2, commonly referred to as (tert-butylimido)tris(ethylmethylamino)tantalum, is a highly specialized metalorganic compound that has garnered significant attention in the fields of materials science and catalysis. This compound is notable for its unique structure, which combines a tantalum center with organic ligands, making it a valuable material for various applications. The tert-butylimido group and the tris(ethylmethylamino) ligands play pivotal roles in determining the compound's chemical properties and reactivity.

Recent studies have highlighted the potential of (tert-butylimido)tris(ethylmethylamino)tantalum in the development of advanced catalysts for olefin polymerization. Researchers have demonstrated that this compound exhibits exceptional activity and selectivity in producing high-quality polyolefins, which are widely used in the manufacturing of plastics, fibers, and elastomers. The ability of this compound to function under mild reaction conditions has further enhanced its appeal as a sustainable alternative to traditional catalyst systems.

In addition to its catalytic applications, (tert-butylimido)tris(ethylmethylamino)tantalum has also been explored for its role in metal-organic frameworks (MOFs) and related materials. The compound's ability to form stable coordination networks has opened new avenues for the synthesis of porous materials with tailored properties. These materials hold promise for applications in gas storage, separation, and sensing technologies.

The synthesis of (tert-butylimido)tris(ethylmethylamino)tantalum typically involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher purity and yield, further facilitating its application in large-scale industrial processes. The use of green chemistry principles in these syntheses has also contributed to the sustainability of the production process.

From a structural perspective, (tert-butylimido)tris(ethylmethylamino)tantalum exhibits a distorted octahedral geometry around the tantalum center. The tert-butylimido ligand contributes to the compound's stability by providing strong sigma bonding, while the tris(ethylmethylamino) ligands enhance its electronic properties. This combination of structural features makes the compound highly versatile in various chemical environments.

Moreover, the electronic properties of (tert-butylimido)tris(ethylmethylamino)tantalum have been extensively studied using computational chemistry techniques. These studies have provided insights into the compound's electronic structure and reactivity, paving the way for its use in emerging technologies such as energy storage devices and photocatalysis.

In conclusion, (tert-butylimido)tris(ethylmethylamino)tantalum represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future technological innovations. As research continues to uncover new potential uses for this compound, its role in shaping modern materials science is expected to grow significantly.

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